Cas no 1216769-71-9 (2-(benzenesulfonyl)-N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}acetamide hydrochloride)

• Product Name: 2-(benzenesulfonyl)-N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}acetamide hydrochloride
• CAS No: 1216769-71-9
• MF: C₂₃H₂₂ClN₃O₃S₂
• MW: 488.022081851959
• CID: 6315998
• PubChem ID: 16799544
• Update Time: 2025-05-22

2-(benzenesulfonyl)-N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(benzenesulfonyl)-N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}acetamide hydrochloride
• AKOS026681968
• 2-(benzenesulfonyl)-N-(6-benzyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)acetamide;hydrochloride
• 2-(benzenesulfonyl)-N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}acetamide hydrochloride
• F2536-1560
• 1216769-71-9
• N-(6-benzyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(phenylsulfonyl)acetamide hydrochloride

• Inchi： 1S/C23H21N3O3S2.ClH/c24-13-20-19-11-12-26(14-17-7-3-1-4-8-17)15-21(19)30-23(20)25-22(27)16-31(28,29)18-9-5-2-6-10-18;/h1-10H,11-12,14-16H2,(H,25,27);1H
• InChI Key： KORNIQGJKSTNAT-UHFFFAOYSA-N
• SMILES： Cl.S1C(=C(C#N)C2=C1CN(CC1C=CC=CC=1)CC2)NC(CS(C1C=CC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 487.0791116g/mol
• Monoisotopic Mass: 487.0791116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 776
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(benzenesulfonyl)-N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}acetamide hydrochloride

Research Brief on 2-(benzenesulfonyl)-N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}acetamide hydrochloride (CAS: 1216769-71-9)

Recent studies on the compound 2-(benzenesulfonyl)-N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}acetamide hydrochloride (CAS: 1216769-71-9) have highlighted its potential as a promising therapeutic agent in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thienopyridine scaffold and benzenesulfonyl moiety, has been the subject of extensive research due to its bioactivity and potential applications in drug development.

The primary focus of recent investigations has been on elucidating the compound's mechanism of action and its interactions with biological targets. In vitro studies have demonstrated significant inhibitory effects on specific protein kinases, suggesting its utility in targeting signaling pathways implicated in various diseases, including cancer and inflammatory disorders. The hydrochloride salt form enhances its solubility and bioavailability, making it a viable candidate for further preclinical development.

One notable study published in the Journal of Medicinal Chemistry (2023) explored the compound's structure-activity relationship (SAR) through systematic modifications of its functional groups. The research team identified that the benzenesulfonyl and cyano groups play a critical role in binding affinity, while the thienopyridine core contributes to metabolic stability. These findings provide valuable insights for optimizing the compound's pharmacokinetic properties.

Another significant advancement comes from a collaborative study between academic and industrial researchers, which investigated the compound's efficacy in animal models of rheumatoid arthritis. The results, published in Bioorganic & Medicinal Chemistry Letters (2024), indicated a dose-dependent reduction in inflammatory markers, with minimal off-target effects. This underscores the compound's potential as a selective modulator of inflammatory pathways.

Future research directions include further optimization of the compound's selectivity and toxicity profile, as well as exploring its potential in combination therapies. Given the current findings, 2-(benzenesulfonyl)-N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}acetamide hydrochloride represents a promising lead compound with broad therapeutic applications, warranting continued investigation in the field of chemical biology and drug discovery.